Cas no 80997-83-7 (Benzoic Acid;2-(methylamino)-1-phenylethanol)

• Product name: Benzoic Acid;2-(methylamino)-1-phenylethanol
• CAS No: 80997-83-7
• MF: C₉H₁₃NO^.C₇H₆O₂
• MW: 273.32696
• CID: 1802369
• PubChem ID: 24209706

Benzoic Acid;2-(methylamino)-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, compound with alpha-((methylamino)methyl)benzyl alcohol (1:1)
• benzoic acid, 2-methylamino-1-phenyl-ethanol
• (+,-) A-(METHYLAMINOMETHYL)BENZYL*ALCOHO L, BENZOATE
• benzoic acid
• benzoic acid,2-(methylamino)-1-phenylethanol
• Α-(METHYLAMINOMETHYL)BENZYL ALCOHOL BENZOATE SALT
• 2-(methylamino)-1-phenylethanol
• 2-(Methylamino)-1-phenylethanol benzoate
• DTXSID901001688
• benzoic acid;2-(methylamino)-1-phenylethanol
• EINECS 279-643-6
• 80997-83-7
• NS00090709
• AKOS024322866
• Benzoic acid--2-(methylamino)-1-phenylethan-1-ol (1/1)
• Benzoic Acid;2-(methylamino)-1-phenylethanol

• Inchi： InChI=1S/C9H13NO.C7H6O2/c1-10-7-9(11)8-5-3-2-4-6-8;8-7(9)6-4-2-1-3-5-6/h2-6,9-11H,7H2,1H3;1-5H,(H,8,9)
• InChI Key： WZUAODKTEPQILD-UHFFFAOYSA-N
• SMILES： CNCC(C1=CC=CC=C1)O.C1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 273.13649347g/mol
• Monoisotopic Mass: 273.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų